Cas no 2137090-53-8 ((3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole)
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole Chemical and Physical Properties
Names and Identifiers
-
- (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole
- (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole
- 2137090-53-8
- EN300-1169333
-
- Inchi: 1S/C12H15N3O4S/c16-15(17)10-3-1-2-4-12(10)20(18,19)14-6-5-9-7-13-8-11(9)14/h1-4,9,11,13H,5-8H2/t9-,11+/m0/s1
- InChI Key: VLMXCXGHVKZEPD-GXSJLCMTSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CC[C@H]2CNC[C@@H]12)(=O)=O
Computed Properties
- Exact Mass: 297.07832714g/mol
- Monoisotopic Mass: 297.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 104Ų
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169333-1.0g |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole |
2137090-53-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1169333-50mg |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole |
2137090-53-8 | 50mg |
$744.0 | 2023-10-03 | ||
| Enamine | EN300-1169333-100mg |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole |
2137090-53-8 | 100mg |
$779.0 | 2023-10-03 | ||
| Enamine | EN300-1169333-250mg |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole |
2137090-53-8 | 250mg |
$814.0 | 2023-10-03 | ||
| Enamine | EN300-1169333-500mg |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole |
2137090-53-8 | 500mg |
$849.0 | 2023-10-03 | ||
| Enamine | EN300-1169333-1000mg |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole |
2137090-53-8 | 1000mg |
$884.0 | 2023-10-03 | ||
| Enamine | EN300-1169333-2500mg |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole |
2137090-53-8 | 2500mg |
$1735.0 | 2023-10-03 | ||
| Enamine | EN300-1169333-5000mg |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole |
2137090-53-8 | 5000mg |
$2566.0 | 2023-10-03 | ||
| Enamine | EN300-1169333-10000mg |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole |
2137090-53-8 | 10000mg |
$3807.0 | 2023-10-03 |
(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole
Introduction to (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-cpyrrole] (CAS No. 2137090-53-8)
{(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-cpyrrole]}, identified by the CAS number 2137090-53-8, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydropyrrolo[2,3-cpyrrole] derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a 2-nitrobenzenesulfonyl substituent in its molecular framework introduces unique electronic and steric properties, making it a promising candidate for further investigation.
The synthesis and characterization of (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-cpyrrole] involve sophisticated organic transformations and stereochemical controls. The octahydropyrrolo[2,3-cpyrrole] core is a seven-membered heterocyclic system with a pyrrolidine-like structure, which is often modified to enhance its pharmacological properties. The 2-nitrobenzenesulfonyl group not only contributes to the compound's solubility and stability but also serves as a pharmacophore that can interact with biological targets in specific ways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-cpyrrole] with various biological receptors. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for the development of novel therapeutic agents. The stereochemistry of the (3aS,6aS) configuration is particularly important, as it influences the compound's biological activity and selectivity.
In vitro experiments have demonstrated that derivatives of octahydropyrrolo[2,3-cpyrrole] can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The 2-nitrobenzenesulfonyl moiety may enhance these effects by providing additional binding interactions or by influencing the conformational flexibility of the molecule. Additionally, the compound's ability to cross the blood-brain barrier has been explored, suggesting potential applications in central nervous system disorders.
The pharmacokinetic profile of (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-cpyrrole] is another critical aspect that has been studied. Metabolic stability assays indicate that the compound undergoes slow degradation in biological systems, which could prolong its therapeutic effects. However, further studies are needed to understand its excretion pathways and potential side effects. The compound's solubility profile also plays a role in its formulation as an active pharmaceutical ingredient (API), necessitating optimization for oral or injectable delivery systems.
One of the most exciting areas of research involving (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-cpyrrole] is its potential application in oncology. Preclinical studies have shown that related compounds can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. The 2-nitrobenzenesulfonyl group may play a crucial role in these interactions by modulating the activity of kinases and other enzymes involved in tumor progression. Further investigation into its mechanism of action could lead to the development of novel anticancer therapies.
The synthetic methodologies used to prepare (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-cpyrrole] are also worth mentioning. Multi-step organic synthesis involving cyclization reactions and sulfonylation steps are typically employed to construct the pyrrolidinone core and introduce the nitrobenzenesulfonyl group. Stereochemical control is achieved through chiral auxiliaries or catalysts, ensuring the correct configuration at both stereocenters. These synthetic approaches highlight the challenges and opportunities in medicinal chemistry for designing complex heterocyclic compounds.
The future directions for research on (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-cpyrrole] include exploring its derivatives to optimize its pharmacological properties further. Structural modifications such as changing substituents or altering the core scaffold could lead to enhanced potency or selectivity. Additionally, investigating its interactions with cellular components using advanced techniques like X-ray crystallography will provide deeper insights into its mechanism of action.
In conclusion,(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-cpyrrole] (CAS No. 2137090-53-8) represents a promising scaffold for drug discovery with significant potential in treating various diseases including inflammation and cancer. Its unique structural features and biological activities make it an attractive candidate for further development by medicinal chemists and pharmaceutical researchers worldwide.
2137090-53-8 ((3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)